Cas no 87471-10-1 (1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde)

1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde structure
87471-10-1 structure
Product Name:1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde
CAS No:87471-10-1
MF:C11H9N3O3
MW:231.207462072372
CID:844447
PubChem ID:13385962
Update Time:2025-04-19

1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde
    • 1-benzyl-5-nitroimidazole-4-carbaldehyde
    • 1H-Imidazole-4-carboxaldehyde, 5-nitro-1-(phenylmethyl)-
    • DTXSID00539027
    • 87471-10-1
    • 1-benzyl-5-nitro-1h-imidazole-4-carboxaldehyde
    • Inchi: 1S/C11H9N3O3/c15-7-10-11(14(16)17)13(8-12-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
    • InChI Key: SBXCVTNNZJYOPM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=O)N=CN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 231.06439116g/mol
  • Monoisotopic Mass: 231.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.7Ų

1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Security Information

1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Pricemore >>

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